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Compound of Interest

Compound Name: Diflufenican

Cat. No.: B1670562

An In-Depth Technical Guide to Diflufenican

Executive Summary

Diflufenican is a selective herbicide belonging to the pyridinecarboxamide chemical class,
primarily utilized for the control of a wide spectrum of broadleaf weeds and certain grasses in
various agricultural settings.[1][2] Its mode of action involves the inhibition of carotenoid
biosynthesis, a critical process for plant photosynthesis and protection against photo-oxidative
damage.[2][3] This guide provides a comprehensive overview of Diflufenican, including its
chemical identity, physicochemical properties, mechanism of action, synthesis, toxicological
profile, and environmental fate. Detailed experimental protocols and visual diagrams of key
processes are also presented to serve as a valuable resource for researchers, scientists, and
professionals in drug development and crop protection.

Chemical Identity

e Molecular Formula: Ci9H11FsN202[4][5][6]

o |[UPAC Name: N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxamide[3]
[4]

o CAS Registry Number: 83164-33-4[3][4]
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e Synonyms: DFF, Diflufenicanil, N-(2,4-Difluorophenyl)-2-(3-
(trifluoromethyl)phenoxy)nicotinamide[3][4]

Physicochemical Properties

The physical and chemical properties of Diflufenican are summarized in the table below.

Property Value Reference
Molar Mass 394.301 g-mol—? [3]
Appearance White Powder/Crystalline Solid  [3][7]
Melting Point 160 °C (320 °F; 433 K) [3]
Boiling Point 376 °C (709 °F; 649 K) [3]
Density 1.438 g/cm3 [3]
Vapor Pressure 0.07 mPa (30°C) [3]
Water Solubility Insoluble — 0.05 mg/L [3]
Solubility in Acetone 100 g/L [3]
Solubility in Dichloromethane 114.0 g/L [7]
Solubility in Toluene 35.7 g/L [7]
log Kow 4.2 [7]

Mechanism of Action

Diflufenican functions as a carotenoid biosynthesis inhibitor.[7][8] Specifically, it targets and
inhibits the enzyme phytoene desaturase (PDS), which is crucial for the synthesis of
carotenoids.[9][10] Carotenoids protect chlorophyll from photo-oxidation.[9] By inhibiting this
pathway, Diflufenican leads to the accumulation of phytoene and the degradation of
chlorophyll, resulting in bleaching and chlorotic spotting on the foliage of susceptible plants.[3]
[10] This disruption of photosynthesis ultimately leads to growth cessation and necrosis.[3]
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Inhibition leads to

Click to download full resolution via product page

Diflufenican’'s inhibition of Phytoene Desaturase.

Synthesis of Diflufenican

Diflufenican can be synthesized through various routes. One common method involves the
condensation of 2-chloronicotinic acid with meta-trifluoromethylphenol, followed by reaction
with thionyl chloride and subsequent condensation with 2,4-difluoroaniline.[7] Another approach
reacts a 2-halogenated nicotinic acid with 3-trifluoromethyl phenol to form an ester, which then
reacts with 2,4-difluoroaniline in the presence of a copper-based catalyst to yield Diflufenican.
[11]
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Step 1: Condensation

2-chloronicotinic acid 3-trifluoromethyl phenol

N

2-(3-trifluoromethylphenoxy)
nicotinic acid

+ Thionyl Chloride

Step 2: Acylation Step 3: Final Condensation
Acyl Chloride Intermediate 2,4-difluoroaniline
Diflufenican
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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